Cas no 668276-48-0 (Isoquinoline, 3-(difluoromethyl)-1-methyl-)

• Product Name: Isoquinoline, 3-(difluoromethyl)-1-methyl-
• CAS No: 668276-48-0
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• CID: 1712951
• Update Time: 2024-08-31

Isoquinoline, 3-(difluoromethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3-(difluoromethyl)-1-methyl-

• Inchi： 1S/C11H9F2N/c1-7-9-5-3-2-4-8(9)6-10(14-7)11(12)13/h2-6,11H,1H3
• InChI Key： BDIJQEMFCZGEEB-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2)C=C(C(F)F)N=1

Computed Properties

• Exact Mass: 193.07037

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 272.4±35.0 °C(Predicted)
• PSA: 12.89
• pka: 3.58±0.50(Predicted)